Cas no 31233-80-4 (heptadecane-1-sulfonic acid)
heptadecane-1-sulfonic acid structure
Product Name:heptadecane-1-sulfonic acid
CAS No:31233-80-4
MF:C17H36O3S
MW:320.530944824219
CID:1452277
PubChem ID:169273
Update Time:2025-04-20
heptadecane-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- heptadecane-1-sulfonic acid
- heptadecanesulfonic acid
- DTXSID4073467
- 1-Heptadecanesulfonic acid
- 31233-80-4
- A21202
- SCHEMBL496699
-
- Inchi: 1S/C17H36O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(18,19)20/h2-17H2,1H3,(H,18,19,20)
- InChI Key: RBKVKJQKWUIINA-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCCCCCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 320.23868
- Monoisotopic Mass: 320.23851618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
heptadecane-1-sulfonic acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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